![molecular formula C17H23BrO3 B1327862 Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate CAS No. 898777-00-9](/img/structure/B1327862.png)
Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate
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Description
The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids . Esters are commonly used in a wide variety of applications from plastics to pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would likely include a long carbon chain due to the “octanoate” portion of the name, indicating an 8-carbon backbone. The “4-bromo-2-methylphenyl” portion suggests a phenyl (benzene) ring with a bromine atom at the 4th position and a methyl group at the 2nd position .Scientific Research Applications
Synthesis and Cytotoxic Evaluation :
- Researchers have used compounds related to Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate in the synthesis of β-aryl-α-methylidene-γ-lactones and β-aryl-α-methylidene-γ-lactams. These compounds demonstrated significant cytotoxicity against mouse leukemia cell line L-1210 and two human leukemia cell lines, indicating their potential as anticancer agents (Albrecht et al., 2010).
Synthetic Applications in Cyclisation onto Azoles :
- Aryl radical building blocks, such as 2-(2-Bromophenyl)ethyl groups, which are structurally related to Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate, have been used to synthesize tri- and tetra-cyclic heterocycles through cyclisation onto azoles. This has implications in the development of complex organic compounds (Allin et al., 2005).
Antimicrobial Activity and Quantum Chemical Investigation :
- Novel succinimide derivatives, including compounds with structural elements similar to Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate, have been synthesized and shown to have promising antifungal activities. This research highlights the potential of these compounds in developing new antifungal agents (Cvetković et al., 2019).
Application in the Synthesis of Triazoloquinoline Derivatives :
- Ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate was synthesized, a compound related to Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate, for the development of novel triazoloquinoline derivatives. Such compounds have potential applications in medicinal chemistry (Pokhodylo & Obushak, 2019).
Structural and Theoretical Studies for HIV-1 Integrase Inhibition :
- Derivatives of Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate have been explored for their potential as HIV-1 integrase inhibitors, highlighting their relevance in antiviral research (Vandurm et al., 2009).
Investigation in Corrosion Inhibition :
- Quinoxaline compounds, similar in structure to Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate, have been studied for their potential as corrosion inhibitors for copper, showcasing their application in material science (Zarrouk et al., 2014).
Application in Antidiabetic Agents :
- A study synthesized and evaluated compounds structurally related to Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate for their antidiabetic potential, indicating their significance in the development of new treatments for diabetes (Nazir et al., 2018).
properties
IUPAC Name |
ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23BrO3/c1-3-21-17(20)9-7-5-4-6-8-16(19)15-11-10-14(18)12-13(15)2/h10-12H,3-9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYJIZWBIRHYFPJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCCC(=O)C1=C(C=C(C=C1)Br)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23BrO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90645702 |
Source
|
Record name | Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90645702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate | |
CAS RN |
898777-00-9 |
Source
|
Record name | Ethyl 4-bromo-2-methyl-η-oxobenzeneoctanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898777-00-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 8-(4-bromo-2-methylphenyl)-8-oxooctanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90645702 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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